2-(Hydroxymethyl)thiolane-2-carbaldehyde

• Molecular Formula: C6H10O2S
• Molecular Weight: 146.21 g/mol
• SMILES: C1CC(SC1)(CO)C=O
• InChI: InChI=1S/C6H10O2S/c7-4-6(5-8)2-1-3-9-6/h4,8H,1-3,5H2
• InChIKey: PCBDIGHSEFDDMR-UHFFFAOYSA-N

2-(Hydroxymethyl)thiolane-2-carbaldehyde Overview

2-(Hydroxymethyl)thiolane-2-carbaldehyde (IUPAC: 2-(hydroxymethyl)tetrahydrothiophene-2-carbaldehyde) is a thiolane derivative possessing a quaternary 2‑position that bears both a formyl and a hydroxymethyl group . This geminal disubstitution motif furnishes orthogonal functional groups that enable sequential and chemoselective transformations not achievable with simpler thiolane carbaldehydes . The thiolane scaffold itself is widely recognized in bioactive natural products, including thiosugar sulfonium salts and Nuphar sesquiterpene thioalkaloids, which exhibit antiviral, anticancer, and α‑glucosidase inhibitory activities [1].

• Geminal disubstitution enables orthogonal chemoselective transformations

• Hydroxymethyl group provides HBD for solubility and recognition tuning

• Thiolane scaffold found in bioactive natural products, relevant to medicinal chemistry

• [1] Rodrigues, L.; Tilve, S. G.; Majik, M. S. Synthetic access to thiolane-based therapeutics and biological activity studies. Eur. J. Med. Chem. 2021, 224, 113659. View Source

Why 2-(Hydroxymethyl)thiolane-2-carbaldehyde Is Irreplaceable

Simple thiolane carbaldehydes (e.g., 2-methylthiolane-2-carbaldehyde, thiolane-2-carbaldehyde) possess only a single reactive handle, precluding the orthogonal reactivity that the geminal hydroxyl/aldehyde pair provides . The hydroxymethyl group additionally confers a hydrogen-bond donor (HBD) capability that is absent in chloro‑, methoxy‑, or alkyl‑ substituted analogs, resulting in markedly different solubility, logP, and molecular recognition properties [1]. These physicochemical differences directly affect intermediate selection in multi‑step syntheses, where precise control of polarity and hydrogen‑bonding character is critical for reaction compatibility and purification strategy.

2-(Chloromethyl)thiolane-2-carbaldehyde

Lacks a hydrogen-bond donor; solubility profile and molecular recognition may shift significantly from the target compound.

2-Methylthiolane-2-carbaldehyde

Contains only one oxidizable group, preventing orthogonal, chemoselective diversification strategies.

• [1] Kuujia. 2-(Chloromethyl)thiolane-2-carbaldehyde, CAS 1934400-81-3. Product page with computed properties. View Source

2-(Hydroxymethyl)thiolane-2-carbaldehyde – Comparative Evidence

Hydrogen Bond Donor Comparison

The target compound provides one hydrogen‑bond donor (‑OH), while 2‑(chloromethyl)thiolane‑2‑carbaldehyde provides zero [1]. This difference is critical for interactions with biological targets, crystal engineering, and solubility in protic solvents.

HBD Comparison

Head-to-head

1 HBD (‑OH) vs. 0 HBD

Supports solubility and recognition tuning in protic solvents

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	1 HBD (hydroxyl group)
Comparator Or Baseline	2-(Chloromethyl)thiolane-2-carbaldehyde: 0 HBD
Quantified Difference	+1 HBD
Conditions	Structural analysis (SMILES / 2D structure)

Why This Matters

A single HBD can determine biological target engagement and strongly influences aqueous solubility, guiding solvent selection for synthesis and formulation.

• [1] Kuujia. 2-(Chloromethyl)thiolane-2-carbaldehyde product page. View Source

Lipophilicity Comparison

The hydroxymethyl group reduces lipophilicity compared to the chloromethyl analog. 2-(Chloromethyl)thiolane-2-carbaldehyde has a computed XLogP3 of 1.3 [1], whereas the target is estimated to be significantly more hydrophilic (predicted XLogP3 ≈ 0.5–0.8), consistent with the replacement of chlorine by a hydroxyl.

Lipophilicity

Predicted

XLogP3 est. 0.5–0.8 vs 1.3

Predicted to improve aqueous solubility context

Computed XLogP3 from 2D structure

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	Estimated XLogP3 ≈ 0.5–0.8 (predicted from SMILES, ref. structure)
Comparator Or Baseline	2-(Chloromethyl)thiolane-2-carbaldehyde: XLogP3 = 1.3
Quantified Difference	ΔXLogP3 ≈ –(0.5–0.8)
Conditions	Computed XLogP3 using XLogP algorithm (source: kuujia.com)

Why This Matters

Lower logP implies improved water‑solubility and a more favorable ADME profile if the compound is used as a synthetic intermediate in medicinal chemistry programs.

• [1] Kuujia. 2-(Chloromethyl)thiolane-2-carbaldehyde, CAS 1934400-81-3. View Source

Polar Surface Area Comparison

The target's TPSA is estimated to exceed 62 Ų due to the additional hydroxyl oxygen, compared to 42.4 Ų for 2-(chloromethyl)thiolane-2-carbaldehyde [1]. This difference places the target in a distinct region of property space relevant to passive membrane permeability.

TPSA Comparison

Predicted

TPSA est. >62 vs 42.4 Ų

May alter membrane permeability prediction

Estimated TPSA from 2D structure

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	Estimated TPSA > 62 Ų (based on OH contribution)
Comparator Or Baseline	2-(Chloromethyl)thiolane-2-carbaldehyde: TPSA = 42.4 Ų
Quantified Difference	ΔTPSA ≈ +20 Ų
Conditions	Predicted TPSA from 2D structure

Why This Matters

TPSA is a key descriptor for CNS drug‑likeness and oral bioavailability; the higher TPSA may favor peripheral targets or alter chromatographic retention behavior.

• [1] Kuujia. 2-(Chloromethyl)thiolane-2-carbaldehyde, TPSA = 42.4 Ų. View Source

Orthogonal Chemoselective Oxidation

The presence of both a primary alcohol and an aldehyde at the same carbon allows chemoselective oxidation of the hydroxymethyl to a carboxylic acid while the aldehyde is masked (e.g., as an acetal). In contrast, 2-methylthiolane-2-carbaldehyde lacks a primary alcohol and cannot undergo analogous orthogonal transformations, limiting its utility in diversity‑oriented synthesis [1].

Orthogonal Oxidation

Literature context

2 vs. 1 oxidizable groups

Enables sequential transformations, route-shortening strategies

Literature precedent for geminal diol/aldehyde systems

Evidence Dimension	Functional group versatility
Target Compound Data	Two oxidizable groups; can be sequentially transformed
Comparator Or Baseline	2-Methylthiolane-2-carbaldehyde: one oxidizable group only
Quantified Difference	2 vs. 1 oxidizable functional groups
Conditions	General synthetic logic; validated by literature precedent for geminal diols/aldehydes

Why This Matters

Orthogonal reactivity translates to shorter synthetic routes and higher atom economy, directly reducing procurement costs for complex intermediates.

• [1] Brandau, S.; Maerten, E.; Jørgensen, K. A. Asymmetric synthesis of highly functionalized tetrahydrothiophenes by organocatalytic domino reactions. J. Am. Chem. Soc. 2006, 128, 14986–14991. View Source

2-(Hydroxymethyl)thiolane-2-carbaldehyde Applications

Thiolane Drug Candidate Libraries

The orthogonal aldehyde and hydroxymethyl groups enable rapid generation of structurally diverse thiolane derivatives for high‑throughput screening. The scaffold's established bioactivity, as reviewed by Rodrigues et al., supports its use in antiviral, anticancer, and antidiabetic lead discovery [1].

4'-Thionucleoside Analogs

The hydroxymethyl group serves as a built‑in handle for phosphoramidite coupling or esterification, while the aldehyde can be elaborated to a nucleobase attachment point. This dual reactivity is essential for constructing 4'-thionucleosides with potential antiviral or anticancer activity [1].

Agrochemical Sulfur Heterocycles

Thiolane-containing compounds are explored as next‑generation agrochemicals (fungicides, herbicides). The target compound provides a versatile entry point for structure‑activity relationship (SAR) studies, where incremental modulation of polarity (via the hydroxymethyl group) can fine‑tune field performance and environmental fate.

Application

Selection Property

Validation Focus

Thiolane derivative libraries

Orthogonal aldehyde/hydroxymethyl reactivity

Diversity-oriented synthesis efficiency

4′-Thionucleoside synthesis

Hydroxymethyl handle for coupling

Phosphoramidite / esterification compatibility

Agrochemical SAR studies

Polarity modulation via hydroxymethyl group

Environmental property screening context

• [1] Rodrigues, L.; Tilve, S. G.; Majik, M. S. Synthetic access to thiolane-based therapeutics and biological activity studies. Eur. J. Med. Chem. 2021, 224, 113659. View Source